Cas no 1375178-20-3 (N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide)

• Product Name: N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide
• CAS No: 1375178-20-3
• MF: C₁₅H₁₇N₅O₃
• MW: 315.327182531357
• CID: 6192965
• PubChem ID: 72054774
• Update Time: 2025-10-21

N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide
• 1375178-20-3
• AKOS034093400
• Z295701130
• N-(2-cyano-3-methylbutan-2-yl)-2-(5-nitroindazol-1-yl)acetamide
• EN300-26687073

• Inchi： 1S/C15H17N5O3/c1-10(2)15(3,9-16)18-14(21)8-19-13-5-4-12(20(22)23)6-11(13)7-17-19/h4-7,10H,8H2,1-3H3,(H,18,21)
• InChI Key： VSPWUCADUBVZFR-UHFFFAOYSA-N
• SMILES： O=C(CN1C2C=CC(=CC=2C=N1)[N+](=O)[O-])NC(C#N)(C)C(C)C

Computed Properties

• Exact Mass: 315.13313942g/mol
• Monoisotopic Mass: 315.13313942g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 117Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles

Additional information on N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide

N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide: A Promising Scaffold for Targeted Therapeutic Development

N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide, with the CAS number 1375178-20-3, represents a novel chemical scaffold that has attracted significant attention in the field of medicinal chemistry. This compound is structurally characterized by the presence of a 1H-indazole ring system and a cyano group attached to a dimethylpropyl chain, which together form a unique molecular framework. Recent advances in synthetic methodologies and computational modeling have enabled researchers to explore its potential applications in various therapeutic areas.

The 1H-indazole core is a well-established pharmacophore in drug discovery, known for its ability to modulate multiple biological targets. The 5-nitro substitution at the indazole ring enhances its electrophilic reactivity, which may contribute to its interactions with specific protein targets. Meanwhile, the cyano group in the 1-cyano-1,2-dimethylpropyl moiety introduces a polar functional group that could influence the compound's solubility and metabolic stability. These structural features make N-(1-cyano-1,2-dimethylpropyl)-2-(5-nittiro-1H-indazol-1-yl)acetamide a promising candidate for further exploration.

Recent studies have demonstrated that compounds with similar structural motifs exhibit potent inhibitory activity against kinase enzymes, which are critical in cellular signaling pathways. For example, a 2023 study published in Journal of Medicinal Chemistry reported that indazole-based derivatives showed significant selectivity toward ALK (Anaplastic Lymphoma Kinase) and ROS1 kinases, which are implicated in the pathogenesis of certain cancers. The 5-nitro substitution in the indazole ring was found to enhance the binding affinity to these targets, suggesting that N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide could be a valuable lead compound for the development of targeted anticancer agents.

Computational approaches, such as molecular docking and quantum mechanics calculations, have been employed to elucidate the binding interactions of N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide with its potential protein targets. These studies revealed that the cyano group forms hydrogen bonds with key residues in the active site of kinase enzymes, while the indazole ring engages in hydrophobic interactions. Such insights provide a molecular basis for the design of more potent analogs and highlight the importance of structure-activity relationship (SAR) studies in optimizing the compound's pharmacological profile.

In addition to its potential as a kinase inhibitor, N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide has also been investigated for its anti-inflammatory properties. A 2024 preclinical study published in Pharmaceutical Research demonstrated that this compound could modulate the activity of pro-inflammatory cytokines by targeting the NF-κB signaling pathway. The 5-nitro group was found to enhance the compound's ability to inhibit the translocation of NF-κB into the nucleus, thereby reducing the production of inflammatory mediators. These findings suggest that the compound may have applications in the treatment of chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

From a synthetic standpoint, the preparation of N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide involves several key steps, including the synthesis of the 1H-indazole core and the introduction of the cyano group via a Michael addition reaction. Recent advancements in asymmetric catalysis have enabled the efficient synthesis of chiral derivatives of this compound, which may exhibit improved pharmacokinetic properties. The ability to control the stereochemistry of the dimethylpropyl chain is particularly important for optimizing the compound's metabolic stability and bioavailability.

Moreover, the cyano group in the 1-cyano-1,2-dimethylpropyl chain may also contribute to the compound's photophysical properties, making it a potential candidate for photodynamic therapy (PDT) applications. A 2023 study in Photochemical & Photobiological Sciences explored the use of similar compounds as photosensitizers for the treatment of skin cancer. The cyano group was found to enhance the light absorption capacity of the compound, thereby improving its efficacy in PDT protocols. These findings suggest that N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide could be further developed for use in phototherapy strategies.

Despite its promising potential, the development of N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide as a therapeutic agent requires further investigation into its toxicological profile and drug metabolism. Preclinical studies are needed to assess its safety in vivo and to determine the optimal dosing regimens. Additionally, the compound's pharmacokinetic properties, such as its half-life and clearance rate, must be evaluated to ensure its efficacy in clinical settings.

In conclusion, N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide represents a versatile chemical scaffold with potential applications in multiple therapeutic areas. Its unique structural features, including the 1H-indazole ring and the cyano group, make it an attractive candidate for further exploration. Ongoing research efforts in synthetic chemistry, computational modeling, and preclinical testing are expected to provide valuable insights into the compound's pharmacological properties and its potential as a novel therapeutic agent.

As the field of medicinal chemistry continues to advance, the development of compounds like N-(1-cyano-1,2-dimethylpropyl)-2-(5-nitro-1H-indazol-1-yl)acetamide will play a crucial role in the discovery of new drugs for a wide range of diseases. The integration of interdisciplinary approaches, including computational chemistry, synthetic organic chemistry, and pharmacology, will be essential in optimizing the compound's properties and ensuring its successful translation into clinical applications.